Cas no 129673-85-4 (8-Oxo-1(10),4,7(11)-germacratrien-13-al)

8-Oxo-1(10),4,7(11)-germacratrien-13-al structure
129673-85-4 structure
Product Name:8-Oxo-1(10),4,7(11)-germacratrien-13-al
CAS No:129673-85-4
MF:C15H20O2
MW:232.318104743958
CID:2044536
PubChem ID:14633002
Update Time:2025-04-21

8-Oxo-1(10),4,7(11)-germacratrien-13-al Chemical and Physical Properties

Names and Identifiers

    • 8-Oxo-1(10),4,7(11)-germacratrien-13-al
    • germacrone-13-al
    • (E,E,E)-2-(4,8-Dimethyl-10-oxo-3,7-cyclodecadien-1-ylidene)-propanal
    • (2E)-2-[(3E,7E)-4,8-dimethyl-10-oxocyclodeca-3,7-dien-1-ylidene]propanal
    • CHEBI:180837
    • 129673-85-4
    • DTXSID201150252
    • (2E)-2-[(3E,7E)-4,8-Dimethyl-10-oxo-3,7-cyclodecadien-1-ylidene]propanal
    • Inchi: 1S/C15H20O2/c1-11-5-4-6-12(2)9-15(17)14(8-7-11)13(3)10-16/h6-7,10H,4-5,8-9H2,1-3H3/b11-7+,12-6+,14-13+
    • InChI Key: QYFIJPMUVNMVMC-UPXYLJBOSA-N
    • SMILES: O=C1/C(=C(/C=O)\C)/CC=C(C)CCC=C(C)C1 |c:8,13|

Computed Properties

  • Exact Mass: 232.146329876g/mol
  • Monoisotopic Mass: 232.146329876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 409
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 34.1Ų
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